N-(4-chloro-2,5-dimethoxyphenyl)-N'-[4-(4-morpholinyl)phenyl]thiourea

• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-(4-morpholin-4-ylphenyl)thiourea
• InChI: InChI=1S/C19H22ClN3O3S/c1-24-17-12-16(18(25-2)11-15(17)20)22-19(27)21-13-3-5-14(6-4-13)23-7-9-26-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H2,21,22,27)
• InChI Key: GPJQGSCEQKNSCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=S)NC2=CC=C(C=C2)N3CCOCC3)OC)Cl
• Molecular Formula: C19H22ClN3O3S
• Molecular Weight: 407.9 g/mol

Description

Thioureas are a class of organic compounds known for their diverse applications in organic synthesis, medicinal chemistry, and materials science. Their unique chemical structure allows for various chemical reactions and properties, making them subjects of interest in the synthesis of complex organic molecules.

Synthesis Analysis

The synthesis of thiourea derivatives often involves the reaction of isothiocyanates with amines. Studies have detailed the synthesis of related compounds, where specific thiourea derivatives are synthesized and characterized using techniques like IR, NMR, and mass spectroscopy, highlighting the methods' effectiveness in creating complex thioureas with desired properties (Saeed & Parvez, 2005).

Molecular Structure Analysis

The molecular structure of thiourea derivatives is crucial for understanding their chemical behavior. X-ray diffraction data provide insights into their crystalline structures, revealing how intramolecular hydrogen bonds and dimer formations contribute to their stability. Such analyses are vital for predicting the reactivity and interaction of these compounds with other molecules (Razak et al., 2015).

Chemical Reactions and Properties

Thiourea derivatives undergo various chemical reactions, including hydrogen bonding, that significantly influence their chemical properties. The formation of dimers through intermolecular interactions plays a critical role in their reactivity and potential applications in catalysis and material science (Guohua, 2011).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline structure, are determined through experimental studies. These properties are influenced by the compound's molecular geometry and the nature of substituents on the thiourea core, affecting its application potential in various fields (Yusof et al., 2010).

Chemical Properties Analysis

The chemical properties of thiourea derivatives, including acidity, basicity, and nucleophilicity, are shaped by their molecular structure. Studies utilizing spectroscopic and computational methods provide a comprehensive understanding of these properties, paving the way for their application in designing new materials and pharmaceuticals (Abosadiya et al., 2015).